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Compound of Interest

Compound Name: Ivabradine impurity 7-d6

Cat. No.: B12414193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical structure of

Ivabradine Impurity 7-d6, a deuterated analog of a known Ivabradine impurity. The presence

and characterization of impurities are critical aspects of drug development and quality control.

This document clarifies the structure of Ivabradine Impurity 7-d6 based on available data,

addresses conflicting information, and provides a logical structural determination.

Executive Summary
Ivabradine Impurity 7 is identified by multiple chemical suppliers as (R)-1-(3,4-

dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine. The "-d6" designation

indicates the presence of six deuterium atoms. Based on common synthetic labeling practices,

the most probable locations for these deuterium atoms are the two methoxy groups. Therefore,

the chemical structure of Ivabradine Impurity 7-d6 is (R)-1-(3,4-

di(trideuteriomethoxy)bicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine. It is crucial to

note the existence of conflicting data from at least one supplier, which identifies Ivabradine
Impurity 7-d6 with a different, dimeric structure. This guide will address this discrepancy.

Structural Elucidation of Ivabradine Impurity 7
The foundational step in defining the deuterated impurity is a clear understanding of the non-

deuterated parent compound.
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Chemical Identity of Ivabradine Impurity 7
Multiple sources consistently identify Ivabradine Impurity 7 with the following chemical structure

and nomenclature:

Chemical Name: (R)-1-(3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-

methylmethanamine hydrochloride[1][2]

CAS Number: 1204612-29-2[1][2]

Molecular Formula: C₁₂H₁₇NO₂ · HCl

Molecular Weight: 243.73 g/mol (for the hydrochloride salt)

This impurity is a key synthetic intermediate or a process-related impurity in the manufacturing

of Ivabradine.

Determination of the Deuteration Pattern in Ivabradine
Impurity 7-d6
The suffix "-d6" signifies that six hydrogen atoms in the molecule have been replaced by

deuterium atoms. In the structure of Ivabradine Impurity 7, the most chemically plausible and

common positions for such labeling are the two methoxy groups (-OCH₃). Each methyl group

contains three hydrogen atoms, totaling six across both groups.

Therefore, the chemical structure of Ivabradine Impurity 7-d6 is proposed as:

Chemical Name: (R)-1-(3,4-di(trideuteriomethoxy)bicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-

methylmethanamine

Molecular Formula: C₁₂H₁₁D₆NO₂

Molecular Weight: Approximately 239.34 g/mol (for the free base)

The following diagram, generated using the DOT language, illustrates this proposed structure.
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Ivabradine Impurity 7 Nomenclature Discrepancy

Majority Supplier Consensus

Logical Deuterated Analog

Outlier Supplier Data

Ivabradine Impurity 7
(CAS: 1204612-29-2)

(R)-1-(3,4-dimethoxybicyclo[4.2.0]octa-
1,3,5-trien-7-yl)-N-methylmethanamine

is identified as

Ivabradine Impurity 7-d6 (Proposed)

Deuteration leads to

3, 3′-(Propane-1, 3-diyl)bis(7, 8-dimethoxy-4,
5-dihydro-1H-benzo[d]azepin-2(3H)-one)-d6

Structurally Unrelated

(R)-1-(3,4-di(trideuteriomethoxy)bicyclo[4.2.0]octa-
1,3,5-trien-7-yl)-N-methylmethanamine

is logically

"Ivabradine Impurity 7-d6"
(Veeprho)

is identified as

Nomenclature Discrepancy Flowchart
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Hypothetical Synthesis Workflow for Ivabradine Impurity 7-d6

Deuterated Precursor
(e.g., d6-Veratraldehyde)

Multi-step synthesis to form
d6-bicyclo[4.2.0]octatriene intermediate

Functional group manipulation
to introduce the aminomethyl side chain

N-methylation

Ivabradine Impurity 7-d6

Chromatographic Purification
(e.g., HPLC)

is subjected to

Structural Characterization
(NMR, MS)

followed by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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